Cas no 366825-49-2 (Phenol, 4-(aminomethyl)-2-chloro-)

• Product Name: Phenol, 4-(aminomethyl)-2-chloro-
• CAS No: 366825-49-2
• MF: C₇H₈ClNO
• MW: 157.597520828247
• CID: 1477939
• PubChem ID: 12376517
• Update Time: 2025-05-21

Phenol, 4-(aminomethyl)-2-chloro- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(aminomethyl)-2-chloro-
• SCHEMBL6635358
• 4-(AMINOMETHYL)-2-CHLOROPHENOL
• BBL036718
• STL559097
• 366825-49-2
• 3-CHLORO-4-HYDROXYBENZYLAMINE
• AKOS010945941
• MB03734

• Inchi： 1S/C7H8ClNO/c8-6-3-5(4-9)1-2-7(6)10/h1-3,10H,4,9H2
• InChI Key： WZNYBICPLIMKNV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CN)O

Computed Properties

• Exact Mass: 157.02954
• Monoisotopic Mass: 157.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25

Additional information on Phenol, 4-(aminomethyl)-2-chloro-

Comprehensive Guide to Phenol, 4-(aminomethyl)-2-chloro- (CAS No. 366825-49-2): Properties, Applications, and Market Insights

Phenol, 4-(aminomethyl)-2-chloro- (CAS No. 366825-49-2) is a specialized chlorinated phenolic compound with a unique molecular structure that combines a phenol core with an aminomethyl group and a chlorine substituent. This functionalized phenol derivative has gained significant attention in recent years due to its versatile applications in pharmaceutical intermediates, specialty chemicals, and material science. The compound's dual functionality (phenolic OH and aminomethyl group) makes it particularly valuable for synthetic chemistry applications where selective modification is required.

The growing interest in 4-(aminomethyl)-2-chlorophenol aligns with current industry trends toward multifunctional building blocks for drug discovery and material development. Researchers are particularly interested in its potential as a precursor for biologically active compounds, with recent studies exploring its use in creating novel antimicrobial agents and enzyme inhibitors. The chlorine substitution at the 2-position and the aminomethyl group at the 4-position create unique electronic effects that influence the compound's reactivity, making it valuable for regioselective chemical transformations.

From a physicochemical perspective, Phenol, 4-(aminomethyl)-2-chloro- typically appears as a white to off-white crystalline powder with moderate solubility in polar organic solvents. Its molecular weight of 157.59 g/mol and specific hydrogen bonding capacity contribute to its distinctive properties. The compound's stability profile makes it suitable for various industrial processes, though proper storage conditions (typically cool, dry environments) are recommended to maintain its quality over extended periods.

The synthetic applications of this compound are particularly noteworthy in current pharmaceutical research. Many drug discovery programs utilize 4-(aminomethyl)-2-chlorophenol derivatives as key intermediates for constructing more complex molecular architectures. Its structural features allow for multiple derivatization pathways, enabling the creation of diverse compound libraries for biological screening. Recent patent literature reveals growing interest in using this scaffold for developing central nervous system-targeted therapeutics and anti-inflammatory agents.

In material science, researchers are exploring the potential of Phenol, 4-(aminomethyl)-2-chloro- as a monomer for creating novel polymeric materials with enhanced thermal stability and mechanical properties. The compound's ability to participate in both condensation reactions (through the phenolic OH) and nucleophilic substitutions (via the aminomethyl group) makes it particularly versatile for polymer chemistry applications. Some studies suggest potential uses in creating high-performance adhesives and specialty coatings with unique surface characteristics.

The analytical characterization of this compound typically involves techniques such as HPLC, GC-MS, and NMR spectroscopy. Quality control parameters for industrial-grade material generally specify minimum purity levels (often >98%) and may include tests for residual solvents and heavy metals. Advanced analytical methods are increasingly being applied to study the compound's solid-state properties and polymorphic forms, which can significantly impact its performance in various applications.

From a market perspective, demand for Phenol, 4-(aminomethyl)-2-chloro- has shown steady growth, particularly in regions with strong pharmaceutical and specialty chemical industries. Current market research indicates increasing interest from contract research organizations and custom synthesis providers who require high-quality building blocks for drug discovery programs. The compound's relatively complex synthesis (compared to simpler phenol derivatives) contributes to its premium pricing in the fine chemicals market.

Environmental and regulatory considerations for this compound are important factors in its commercial use. While not classified as hazardous under most regulatory frameworks, proper handling procedures should be followed due to its phenolic nature. Manufacturers and users should consult relevant safety data sheets and comply with local regulations regarding chemical storage, transportation, and disposal. The compound's environmental fate and biodegradation pathways are areas of ongoing research interest.

Future developments surrounding 366825-49-2 are likely to focus on expanding its applications in medicinal chemistry and exploring novel synthetic methodologies for its production. Some researchers are investigating greener synthetic routes to produce this compound with improved atom economy and reduced environmental impact. Additionally, there's growing interest in developing enantioselective synthesis methods for creating chiral derivatives based on this scaffold.

For researchers working with Phenol, 4-(aminomethyl)-2-chloro-, proper analytical method development is crucial for quality control and characterization of derivatives. Modern techniques such as UHPLC-MS and 2D NMR are proving valuable for structural elucidation of complex derivatives. The compound's spectroscopic fingerprints (particularly in NMR and IR spectroscopy) are well-documented in the literature, serving as important references for synthetic chemists.

In conclusion, Phenol, 4-(aminomethyl)-2-chloro- (CAS No. 366825-49-2) represents an important chemical building block with diverse applications across multiple scientific disciplines. Its unique combination of functional groups continues to inspire innovative research in pharmaceutical development, material science, and synthetic methodology. As chemical research progresses toward more complex and functionalized molecules, the importance of such multifunctional intermediates is expected to grow significantly in the coming years.